5-amino-3-{(Z)-1-cyano-2-[2-(prop-2-en-1-yloxy)phenyl]ethenyl}-1H-pyrazole-4-carbonitrile
Catalog No.
S16159547
CAS No.
M.F
C16H13N5O
M. Wt
291.31 g/mol
Availability
In Stock
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Product Name
5-amino-3-{(Z)-1-cyano-2-[2-(prop-2-en-1-yloxy)phenyl]ethenyl}-1H-pyrazole-4-carbonitrile
IUPAC Name
3-amino-5-[(Z)-1-cyano-2-(2-prop-2-enoxyphenyl)ethenyl]-1H-pyrazole-4-carbonitrile
Molecular Formula
C16H13N5O
Molecular Weight
291.31 g/mol
InChI
InChI=1S/C16H13N5O/c1-2-7-22-14-6-4-3-5-11(14)8-12(9-17)15-13(10-18)16(19)21-20-15/h2-6,8H,1,7H2,(H3,19,20,21)/b12-8+
InChI Key
SKAIDWFZCIKFIY-XYOKQWHBSA-N
Canonical SMILES
C=CCOC1=CC=CC=C1C=C(C#N)C2=C(C(=NN2)N)C#N
Isomeric SMILES
C=CCOC1=CC=CC=C1/C=C(\C#N)/C2=C(C(=NN2)N)C#N
XLogP3
2.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
291.11201006 g/mol
Monoisotopic Mass
291.11201006 g/mol
Heavy Atom Count
22
Dates
Modify: 2024-08-15
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